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Compound of Interest

Compound Name: TNKS 22

Cat. No.: B1150373

Essential Safety Protocols for Handling TNKS 22

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling TNKS 22, a potent, orally active, and selective small-
molecule inhibitor of tankyrase 1 (TNKS1) and tankyrase 2 (TNKS2).[1][2][3] Adherence to
these protocols is essential to ensure personal safety and maintain a secure laboratory
environment.

Understanding the Compound

TNKS 22 is a research chemical used to investigate the Wnt signaling pathway.[1] As a potent
compound, it is designed to have a strong pharmacological effect at low concentrations, which
necessitates careful handling to prevent accidental exposure. Routes of exposure can include
inhalation, skin contact, eye contact, and ingestion.[4]

Chemical Properties of TNKS 22:
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Property Value
Molecular Formula C25H25Ns03S[1]
Molecular Weight 475.56 g/mol [1]
Appearance Solid[1]

Insoluble in water; soluble in Ethanol (with

Solubilit
Y warming).[1]

Storage Store at -20°C.[1][3][5]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure.[6] The required level of PPE
depends on the specific operation being performed. Always consult your institution's Chemical
Hygiene Plan and the material's Safety Data Sheet (SDS) for detailed information.

Recommended PPE for Handling TNKS 22:
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Operation

Required Personal Protective Equipment
(PPE)

Compound Weighing & Reconstitution

« Chemical splash goggles meeting ANSI Z2.87.1
standard. « Face shield if there is a risk of
splashing. ¢ Disposable nitrile gloves (double-
gloving recommended).[7] « Chemical-resistant,
fully buttoned lab coat. « Respiratory protection
(e.g., N95 respirator) within a certified chemical
fume hood.[7]

In Vitro Experiments (e.g., Cell Culture)

» Safety glasses with side shields. ¢ Disposable

nitrile gloves. ¢ Lab coat.[7]

In Vivo Experiments (Animal Dosing)

« Safety glasses or goggles. ¢ Disposable nitrile
gloves. « Lab coat or disposable gown. ¢
Respiratory protection may be required based

on a risk assessment of aerosol generation.[7]

Waste Disposal

* Chemical splash goggles. « Heavy-duty or
double-layered nitrile gloves. « Chemical-

resistant lab coat or apron.[7]

Handling and Operational Plan

A structured operational plan is essential for the safe handling of TNKS 22 from receipt to

disposal.[7]
Step-by-Step Handling Protocol:

e Preparation and Planning:

o Before handling, obtain and review the Safety Data Sheet (SDS) for TNKS 22.

o Designate a specific area for handling, such as a certified chemical fume hood, especially

for weighing and reconstituting the solid compound.[6]

o Ensure proper ventilation and that all necessary PPE is available and fits correctly.
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o Assemble all required equipment (spatulas, weigh boats, vials, solvents) before starting.

e Compound Handling:

o Weighing: Perform all weighing of the solid compound within the fume hood to minimize
inhalation exposure.[7] Use dedicated spatulas and disposable weighing papers.

o Reconstitution: To prepare stock solutions, slowly add the solvent to the solid to prevent
splashing.[7] Cap the vial securely and mix by vortexing or sonicating.

o Labeling: Clearly label the stock solution with the compound name, concentration, solvent,
preparation date, and appropriate hazard symbols.[7]

e Spill Management:

o

In the event of a spill, evacuate the immediate area and alert laboratory personnel and the
safety officer.

o

For small spills, use an appropriate chemical absorbent material.

[¢]

For large spills, follow your institution's emergency procedures.

[¢]

All materials used for spill cleanup must be disposed of as hazardous waste.[7]

First Aid Measures

Immediate and appropriate first aid is critical in the event of accidental exposure.

Emergency First Aid Procedures:
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Exposure Route First Aid Measure

Immediately remove contaminated clothing.
Skin Contact Wash the affected area with soap and water for

at least 15 minutes. Seek medical attention.

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact ) . . .

and lower eyelids occasionally. Seek immediate

medical attention.

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the person is not

Inhalation ) ] o o
breathing, begin artificial respiration. Seek
immediate medical attention.
Do not induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Disposal Plan

All waste contaminated with TNKS 22 must be treated as hazardous chemical waste.

o Contaminated Labware: Glassware and plasticware that have come into contact with the
compound should be decontaminated or disposed of as hazardous waste.[7]

o Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should
be collected in a designated, sealed, and clearly labeled hazardous waste bag.[7]

» Disposal Procedure: All hazardous waste must be disposed of through the institution's
environmental health and safety (EHS) office. Follow all local, state, and federal regulations
for the disposal of hazardous chemical waste.[7]

Visual Workflow Guides

The following diagrams provide a logical workflow for key safety and handling procedures.
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Caption: PPE selection workflow for handling potent chemical compounds.
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Caption: Hazardous waste disposal workflow for TNKS 22.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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